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Compound of Interest

Compound Name: Tris succinate

CAS No.: 84540-64-7

Cat. No.: B1622931

Get Quote

Status: Non-regulated for transport (DOT), but classified as an Irritant (Xi) under GHS.[1]

Primary Hazard: Skin, eye, and respiratory irritation.[1][2][3][4] Disposal Classification: Non-

RCRA Hazardous Waste (unless contaminated), but generally managed as Organic Chemical

Waste due to Biological Oxygen Demand (BOD).[1]

Emergency Response Card (Spills & Exposure)
Scenario Immediate Action Protocol

Skin Contact

Wash with soap and copious water for 15 min.

[1][5] Remove contaminated clothing.[2][5][6][7]

[8][9][10]

Eye Contact
Rinse cautiously with water for 15 min.[1][2][5]

Remove contact lenses if easy to do.[3][5][11]

Solid Spill
Do not sweep dry dust (aerosol risk).[1] Dampen

with inert absorbent or use HEPA vacuum.

Liquid Spill
Absorb with vermiculite/sand.[1][8][9][10] Place

in a sealed container labeled "Chemical Waste."
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Part 2: Technical Profile & Hazard Assessment
As scientists, we must understand why we manage specific buffers. Tris succinate (CAS

85169-32-0) is a salt formed by neutralizing Tris base with succinic acid.[1] While it lacks the

acute toxicity of cacodylate or azide, it presents specific disposal challenges often overlooked

in high-throughput labs.[1]

1. The "Non-Toxic" Trap (BOD Load): Although Tris succinate is not listed on EPA RCRA P or

U lists, it is an organic salt rich in carbon and nitrogen.[1] Discharging high molarity (>1 M) or

large volumes into municipal water systems spikes the Biological Oxygen Demand (BOD).[1]

This can violate local wastewater permits by depleting dissolved oxygen in aquatic systems,

leading to eutrophication [1].[1]

2. Chemical Incompatibility: Tris succinate is a reducing agent substrate.

Do NOT mix with: Strong oxidizing agents (perchlorates, chromates) or strong bases in the

waste stream.[1]

Risk: Exothermic reaction or generation of nitrogen oxides (NOx).[1]

Part 3: Disposal Decision Logic (Visualization)
The following decision tree illustrates the logic for segregating Tris succinate waste streams to

ensure compliance and safety.
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Tris Succinate Waste Generated

Physical State?

Solid (Powder/Crystals)

Powder

Aqueous Solution

Buffer

Segregate into
Solid Chemical Waste Bin

Contaminated with
Biohazards or RCRA Metals?

Contains Biologicals
(Cells/DNA/Viral Vectors)?

No

Collect in Carboy:
'Aqueous Organic Salts'

Yes (RCRA Metals)

Label: 'Tris Succinate Solid'
(Irritant)

Deactivate (10% Bleach)
Wait 30 mins

Yes

Check Local EHS:
Is Drain Disposal Permitted?

No

No / High Conc.

Drain Disposal with
Copious Water (Only if <100mM)

Yes (Dilute Only)

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating Tris succinate waste based on physical state and

biological/chemical co-contaminants.[1]

Part 4: Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Use this for expired powder stocks or spill cleanup debris.[1]

Container Selection: Use a High-Density Polyethylene (HDPE) wide-mouth jar.[1] Glass is

acceptable but poses a breakage risk.[1]

Segregation: Do not mix with strong oxidizers.

Labeling: Apply a hazardous waste label.

Constituents: Tris Succinate (100%).[1]

Hazard Checkbox: Irritant.

Hand-off: Cap tightly. Request pickup from your facility's EHS or licensed contractor (e.g.,

Veolia, Clean Harbors).[1]

Protocol B: Aqueous Buffer Solutions (Standard Lab
Waste)
Use this for running buffers, wash buffers, or dialysis waste.[1]

The "Dilution Solution" Myth: Many researchers assume dilution makes disposal safe.

However, Standard Operating Procedure (SOP) dictates that unless your facility has a specific

permit for organic load:

Collection: Pour into a designated "Aqueous Non-Halogenated" waste carboy.

pH Verification: Check that the pH is between 5 and 9. If the solution was acidified or basified

significantly during the experiment, neutralize it before adding to the main carboy to prevent

off-gassing [2].[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1622931/docs?utm_src=pdf-body#part-1-executive-summary-immediate-action
https://pubchem.ncbi.nlm.nih.gov/compound/Tris-succinate
https://pubchem.ncbi.nlm.nih.gov/compound/Tris-succinate
https://pubchem.ncbi.nlm.nih.gov/compound/Tris-succinate
https://pubchem.ncbi.nlm.nih.gov/compound/Tris-succinate
https://www.benchchem.com/product/b1622931/docs?utm_src=pdf-body#part-1-executive-summary-immediate-action
https://pubchem.ncbi.nlm.nih.gov/compound/Tris-succinate
https://pubchem.ncbi.nlm.nih.gov/compound/Tris-succinate
https://pubchem.ncbi.nlm.nih.gov/compound/Tris-succinate
https://pubchem.ncbi.nlm.nih.gov/compound/Tris-succinate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1622931?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Documentation: Log the volume and concentration (e.g., "1L, 1M Tris Succinate") on the

carboy tag.[1]

Protocol C: Mixed Waste (Biological Contamination)
Use this for cell culture supernatants or protein purification fractions containing Tris.[1]

Deactivation: Add bleach (sodium hypochlorite) to a final concentration of 10% (v/v).[1]

Incubate for 30 minutes.

Note: Tris can react with hypochlorite to reduce its efficacy slightly; ensure sufficient

bleach is used.

Disposal Stream:

If drain disposal is permitted: Flush with 20x volume of water.

If drain disposal is restricted (common in EU/California): Collect the deactivated

bleach/Tris mixture into a separate carboy labeled "Deactivated Biological Waste."[1] Do

not mix with ammonia-containing waste (risk of chloramine gas).[1]

Part 5: Regulatory & Safety Data Reference
Key Chemical Data:

Property Value Relevance to Disposal

CAS Number 85169-32-0
Identifier for waste
manifests.

pH (0.1M) ~4.0 - 6.0
Mildly acidic; may require

neutralization.[1]

Water Solubility Soluble
High mobility in water systems

(spill risk).[1]

| GHS Signals | Warning (H315, H319) | Requires gloves/goggles during handling.[1] |

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1622931/docs?utm_src=pdf-body#part-1-executive-summary-immediate-action
https://pubchem.ncbi.nlm.nih.gov/compound/Tris-succinate
https://pubchem.ncbi.nlm.nih.gov/compound/Tris-succinate
https://pubchem.ncbi.nlm.nih.gov/compound/Tris-succinate
https://pubchem.ncbi.nlm.nih.gov/compound/Tris-succinate
https://pubchem.ncbi.nlm.nih.gov/compound/Tris-succinate
https://pubchem.ncbi.nlm.nih.gov/compound/Tris-succinate
https://pubchem.ncbi.nlm.nih.gov/compound/Tris-succinate
https://pubchem.ncbi.nlm.nih.gov/compound/Tris-succinate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1622931?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Expert Insight: While Tris succinate is biodegradable, the succinate moiety is a prime carbon

source for bacteria.[1] In non-sterile waste tanks, this can lead to rapid bacterial bloom and gas

production.[1] Recommendation: Do not store aqueous waste carboys for >90 days to prevent

container pressurization from biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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